Cas no 23361-78-6 (Pentanoic acid, 1,1-dimethylethyl ester)

• Product Name: Pentanoic acid, 1,1-dimethylethyl ester
• CAS No: 23361-78-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1413933
• PubChem ID: 520048
• Update Time: 2025-04-20

Pentanoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 1,1-dimethylethyl ester
• tert-butyl pentanoate
• pentanoic acid, tert-butyl ester
• DTXSID20334233
• AKOS013211647
• SCHEMBL1003368
• tert-butylpentanoate
• pentanoic acid 1,1-dimethylethyl ester
• 23361-78-6
• tert-Butyl pentanoate #

• Inchi： 1S/C9H18O2/c1-5-6-7-8(10)11-9(2,3)4/h5-7H2,1-4H3
• InChI Key： SCSLUABEVMLYEA-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3